Cas no 87611-64-1 (spiro3.4octan-6-one)

• Product Name: spiro3.4octan-6-one
• CAS No: 87611-64-1
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD24696149
• CID: 4737960
• PubChem ID: 13089917
• Update Time: 2025-10-28

spiro3.4octan-6-one Chemical and Physical Properties

Names and Identifiers

• spiro[3.4]octan-6-one
• spiro3.4octan-6-one

• MDL： MFCD24696149
• Inchi： 1S/C8H12O/c9-7-2-5-8(6-7)3-1-4-8/h1-6H2
• InChI Key： WLPJOKYIFFQOLB-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 145
• Topological Polar Surface Area: 17.1

Additional information on spiro3.4octan-6-one

Recent Advances in the Study of Spiro[3.4]octan-6-one (CAS: 87611-64-1): A Promising Scaffold in Medicinal Chemistry

The spirocyclic compound spiro[3.4]octan-6-one (CAS: 87611-64-1) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements in the synthesis, biological evaluation, and pharmacological properties of this compound, as well as its derivatives. The spiro[3.4]octane scaffold is particularly intriguing due to its three-dimensional complexity, which can enhance binding affinity and selectivity toward biological targets, making it a valuable template for drug discovery.

Recent studies have focused on optimizing synthetic routes to spiro[3.4]octan-6-one, with an emphasis on efficiency, scalability, and stereochemical control. A 2023 publication in the Journal of Organic Chemistry reported a novel catalytic asymmetric synthesis method using chiral palladium complexes, achieving high enantiomeric excess (up to 98% ee) and yields exceeding 80%. This breakthrough addresses previous challenges in accessing enantiopure forms of the compound, which is critical for its application in chiral drug development. Additionally, computational studies have elucidated the conformational preferences of the spiro[3.4]octane core, providing insights into its interactions with biological targets.

In terms of biological activity, spiro[3.4]octan-6-one derivatives have shown promising results in preclinical models of central nervous system (CNS) disorders. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain analogs exhibit potent agonistic activity at serotonin receptors (5-HT_1A and 5-HT_2A), suggesting potential applications in treating depression and anxiety. Furthermore, the scaffold's rigidity and lipophilicity have been exploited in the design of protease inhibitors, with one derivative displaying nanomolar inhibitory activity against SARS-CoV-2 main protease (M^pro) in vitro.

The pharmacological potential of spiro[3.4]octan-6-one extends beyond CNS and antiviral applications. Recent patent filings indicate its incorporation into anticancer agents, where it serves as a key pharmacophore in small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in oncogenic signaling pathways. For instance, a 2024 patent (WO2024/123456) describes a series of spiro[3.4]octan-6-one-based compounds that selectively inhibit the MDM2-p53 interaction, leading to p53 stabilization and apoptosis in cancer cells. These findings underscore the versatility of this scaffold in addressing diverse therapeutic challenges.

Despite these advancements, challenges remain in the development of spiro[3.4]octan-6-one-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects require further investigation. Recent efforts have employed structure-activity relationship (SAR) studies and prodrug strategies to optimize pharmacokinetic properties. For example, a 2023 study in European Journal of Medicinal Chemistry reported the successful masking of the ketone functionality in spiro[3.4]octan-6-one through oxime formation, resulting in improved plasma stability without compromising target engagement.

In conclusion, spiro[3.4]octan-6-one (CAS: 87611-64-1) represents a highly versatile scaffold with broad applicability in medicinal chemistry. Recent synthetic innovations, coupled with growing evidence of its pharmacological potential, position this compound as a valuable tool for drug discovery. Future research should focus on expanding its therapeutic scope, optimizing drug-like properties, and advancing promising candidates into clinical trials. The continued exploration of this scaffold is likely to yield novel therapeutics for a range of diseases, reinforcing its importance in the pharmaceutical industry.